molecular formula C6H3BrF3NO B1520161 2-Bromo-5-(trifluoromethoxy)pyridine CAS No. 888327-36-4

2-Bromo-5-(trifluoromethoxy)pyridine

Cat. No. B1520161
CAS RN: 888327-36-4
M. Wt: 241.99 g/mol
InChI Key: RKXYQQVLVNEAFB-UHFFFAOYSA-N
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Description

“2-Bromo-5-(trifluoromethoxy)pyridine” is a chemical compound with the empirical formula C6H3BrF3NO . It has a molecular weight of 241.99 . The compound is solid in form .


Synthesis Analysis

The synthesis of “2-Bromo-5-(trifluoromethoxy)pyridine” and its derivatives has been a subject of research. For instance, it has been used as a substrate in a palladium-catalyzed α-arylation of a Refomatsky reagent . Regioselective deprotonation at C-4 with LDA and trapping with carbon dioxide leads to the corresponding C-4 acid .


Molecular Structure Analysis

The molecular structure of “2-Bromo-5-(trifluoromethoxy)pyridine” can be represented by the SMILES string BrC(C=C1)=NC=C1OC(F)(F)F . The InChI key for this compound is RKXYQQVLVNEAFB-UHFFFAOYSA-N .


Chemical Reactions Analysis

“2-Bromo-5-(trifluoromethoxy)pyridine” has been used in various chemical reactions. For example, it is a substrate used in a palladium-catalyzed α-arylation of a Refomatsky reagent .


Physical And Chemical Properties Analysis

“2-Bromo-5-(trifluoromethoxy)pyridine” is a solid compound . It has a molecular weight of 241.99 . The compound’s empirical formula is C6H3BrF3NO .

Scientific Research Applications

Spectroscopic Characterization and Non-linear Optical Properties

  • Spectroscopic Characterization : 5-Bromo-2-(trifluoromethyl)pyridine, a related compound to 2-Bromo-5-(trifluoromethoxy)pyridine, has been characterized spectroscopically using Fourier Transform-Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopies. The study aimed to understand the molecular structure and dynamics of such compounds (Vural & Kara, 2017).
  • Non-linear Optical (NLO) Properties : The same compound was analyzed for its non-linear optical properties. These properties are essential in applications such as photonics and telecommunications (Vural & Kara, 2017).

Synthesis and Structural Analysis

  • General Synthesis Approach : An efficient and straightforward synthesis method has been developed for (trifluoromethoxy)pyridines, including 2-Bromo-5-(trifluoromethoxy)pyridine. This process is significant for producing building blocks in life-sciences-oriented research (Manteau et al., 2010).
  • Crystallographic Structure Determinations : The first X-ray crystallographic structure determinations for (trifluoromethoxy)pyridines have been performed, providing crucial insights into their molecular structures (Manteau et al., 2010).

Applications in Molecular Synthesis and Chemistry

  • Electrochemical Radical Cyclization : The compound has been used in the electrochemical radical cyclization of bromo acetals, demonstrating its role in facilitating reactions under neutral conditions. This application is significant in the field of organic synthesis and materials science (Inokuchi et al., 1994).
  • Preparation of Pyridine Derivatives : It has been involved in the synthesis of novel pyridine-based derivatives, emphasizing its role as a precursor in the creation of new compounds with potential applications in various fields, including pharmaceuticals and materials science (Ahmad et al., 2017).

Role in Antimicrobial and DNA Interaction Studies

  • Antimicrobial Activities : 5-Bromo-2-(trifluoromethyl)pyridine, closely related to the compound , has shown antimicrobial activities. This suggests potential applications in the development of new antimicrobial agents (Vural & Kara, 2017).
  • Interaction with DNA : The same compound has also been studied for its interaction with pBR322 plasmid DNA, indicating its potential use in genetic studies and biotechnology applications (Vural & Kara, 2017).

Mechanism of Action

Target of Action

This compound is often used in the synthesis of more complex molecules, and its targets can vary depending on the final product .

Mode of Action

The mode of action of 2-Bromo-5-(trifluoromethoxy)pyridine is also dependent on the context of its use. As a building block in chemical synthesis, it can participate in various reactions. For instance, it can be used in palladium-catalyzed α-arylation of a Refomatsky reagent .

Result of Action

Its primary use is as a synthetic reagent, and its effects would depend on the final compound it’s used to create .

Action Environment

The action of 2-Bromo-5-(trifluoromethoxy)pyridine, like its targets and mode of action, would be largely dependent on the context of its use. Factors such as pH, temperature, and the presence of other reagents could influence its reactivity and the outcome of the chemical reactions it’s involved in .

Safety and Hazards

“2-Bromo-5-(trifluoromethoxy)pyridine” is classified as Acute Tox. 3 Oral - Skin Sens. 1 according to regulation (EC) No 1272/2008 [CLP] and amendments . It may cause respiratory irritation, skin irritation, allergic skin reaction, serious eye irritation, and is toxic if swallowed . It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, and use only under a chemical fume hood .

Future Directions

The development of organic compounds containing fluorine, such as “2-Bromo-5-(trifluoromethoxy)pyridine”, is becoming an increasingly important research topic . It is expected that many novel applications of TFMP will be discovered in the future .

properties

IUPAC Name

2-bromo-5-(trifluoromethoxy)pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3BrF3NO/c7-5-2-1-4(3-11-5)12-6(8,9)10/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RKXYQQVLVNEAFB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC=C1OC(F)(F)F)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3BrF3NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70671908
Record name 2-Bromo-5-(trifluoromethoxy)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70671908
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.99 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-5-(trifluoromethoxy)pyridine

CAS RN

888327-36-4
Record name 2-Bromo-5-(trifluoromethoxy)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70671908
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Bromo-5-(trifluoromethoxy)pyridine
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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